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For Researchers, Scientists, and Drug Development Professionals

Introduction
KSCM-1 is a synthetic, small molecule that has garnered significant interest in the scientific

community for its selective and high-affinity binding to the sigma-1 receptor.[1][2] The sigma-1

receptor, a unique intracellular chaperone protein located at the endoplasmic reticulum-

mitochondrion interface, is implicated in a variety of cellular processes and is a promising target

for therapeutic intervention in neurological disorders and other diseases.[3][4] This technical

guide provides an in-depth overview of the chemical structure and synthesis of KSCM-1,

compiling available data into a structured format to aid researchers in their understanding and

potential application of this compound.

Chemical Structure and Properties
KSCM-1, with the IUPAC name 5,6-Dimethoxy-3-methyl-N-phenyl-N-(3-(piperidin-1-

yl)propyl)benzofuran-2-carboxamide, possesses a benzofuran-2-carboxamide core structure.[5]

This core is N-arylated with a phenyl group and N-alkylated with a 3-(piperidin-1-yl)propyl

substituent.[1] The benzofuran ring is further substituted with two methoxy groups at the C-5

and C-6 positions.[1]
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Table 1: Physicochemical Properties of KSCM-1

Property Value Reference

IUPAC Name

5,6-Dimethoxy-3-methyl-N-

phenyl-N-(3-(piperidin-1-

yl)propyl)benzofuran-2-

carboxamide

[5]

CAS Number 1415247-17-4 [2]

Chemical Formula C26H32N2O4 [2]

Molecular Weight 436.54 g/mol [2]

Appearance Not explicitly reported

Melting Point Not explicitly reported

Solubility Not explicitly reported

Table 2: Binding Affinity of KSCM-1

Receptor Kᵢ (nM) Reference

Sigma-1 27.5 [1][2]

Sigma-2 528 [6]

Synthesis of KSCM-1
The synthesis of KSCM-1 is based on a multi-step process culminating in the N-alkylation of a

benzofuran-2-carboxamide precursor.[1] The overall synthetic strategy involves a microwave-

assisted Perkin rearrangement to form the benzofuran core, followed by amidation and a

modified Finkelstein halogen-exchange to facilitate the final N-alkylation.[1]

Synthetic Scheme
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Caption: General synthetic workflow for KSCM-1.

Experimental Protocols
The following protocols are based on the synthetic methodology described by Marriott et al.

(2012).[1]

Step 1: Synthesis of 5,6-Dimethoxy-3-methyl-N-phenylbenzofuran-2-carboxamide (Precursor)

A detailed, step-by-step protocol for the initial Perkin rearrangement and subsequent amidation

to yield the direct precursor for KSCM-1 is not fully provided in the available literature. The

general steps involve:

Microwave-assisted Perkin rearrangement: This step is utilized to construct the core 3-

methyl-5,6-dimethoxybenzofuran-2-carboxylic acid structure from appropriate starting

materials.

Amidation: The resulting carboxylic acid is then reacted with aniline to form the N-

phenylbenzofuran-2-carboxamide.

Step 2: N-alkylation to yield KSCM-1

The final step involves the N-alkylation of the benzofuran-2-carboxamide precursor.

In situ generation of the alkylating agent: A modified Finkelstein halogen-exchange reaction

is employed. 1-(3-chloropropyl)piperidine hydrogen chloride salt is reacted with potassium
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iodide, tetrabutylammonium bromide (TBAB), and potassium carbonate to generate the more

reactive 1-(3-iodopropyl)piperidine in situ.

N-alkylation: The anion of 5,6-dimethoxy-3-methyl-N-phenylbenzofuran-2-carboxamide

(formed by treatment with a base such as sodium hydride) is reacted with the in situ

generated 1-(3-iodopropyl)piperidine to yield KSCM-1.

Note: Specific quantities of reactants, solvents, reaction times, and purification methods are not

detailed in the primary literature for all steps. Researchers should refer to the original

publication by Marriott et al. (2012) for the provided experimental details and adapt the

procedures based on standard laboratory practices.

Characterization Data
Detailed characterization data for KSCM-1, such as a specific melting point and comprehensive

NMR spectral data, are not available in the cited literature.

Table 3: Spectroscopic Data for KSCM-1

Technique Data Reference

¹H NMR Not explicitly reported

¹³C NMR Not explicitly reported

Mass Spectrometry
Consistent with the expected

molecular weight
Implied in[1]

Mechanism of Action and Signaling Pathway
KSCM-1 exerts its biological effects through its interaction with the sigma-1 receptor.[1] The

sigma-1 receptor is a ligand-operated chaperone protein located at the mitochondria-

associated endoplasmic reticulum membrane (MAM).[3][4]

Under normal conditions, the sigma-1 receptor is in an inactive state, often associated with the

binding immunoglobulin protein (BiP), another chaperone.[4] Upon binding of a ligand, such as

KSCM-1, the sigma-1 receptor dissociates from BiP.[4] This dissociation allows the activated
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sigma-1 receptor to interact with and modulate the function of various downstream effector

proteins, most notably the inositol 1,4,5-trisphosphate (IP3) receptor.[3][4][7]

By stabilizing the IP3 receptor, the activated sigma-1 receptor regulates calcium signaling

between the endoplasmic reticulum and mitochondria.[3][4][7] This modulation of intracellular

calcium homeostasis is a key mechanism through which sigma-1 receptor ligands are thought

to influence a wide range of cellular processes, including cell survival, neuronal signaling, and

response to stress.[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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